Cas no 137348-86-8 (Di-t-butyl N,N-Diisopropylphosphoramidite)

• Product Name: Di-t-butyl N,N-Diisopropylphosphoramidite
• CAS No: 137348-86-8
• MF: C₁₄H₃₂NO₂P
• MW: 277.383145332336
• MDL: MFCD00153506
• CID: 64476
• PubChem ID: 24866105
• Update Time: 2025-05-20

Di-t-butyl N,N-Diisopropylphosphoramidite Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl diisopropylphosphoramidite
• Di-tert-butyl N,N-Diisopropylphosphoramidite
• Di-t-butyl N,N-Diisopropylphosphoramidite
• Di-tert-butoxy(diisopropylamino)phosphine
• N-[bis[(2-methylpropan-2-yl)oxy]phosphanyl]-N-propan-2-ylpropan-2-amine
• Phosphoramidousacid, bis(1-methylethyl)-, bis(1,1-dimethylethyl) ester (9CI)
• Di-tert-butylN,N-diisopropylphosphoramidite
• N-Di-tert-butoxyphosphanyl-N-isopropyl-propan-2-amine
• Phosphoramidous acid, bis(1-methylethyl)-, bis(1,1-dimethylethyl) ester
• [bis(tert-butoxy)phosphino]bis(methylethyl)amine
• C14H32NO2P
• Jsp002260
• YGFLCN
• 137348-86-8
• di-t-butyl-N,N-diisopropylphosphoramidite
• [bis(tert-butoxy)phosphanyl]bis(propan-2-yl)amine
• J-007006
• YGFLCNPXEPDANQ-UHFFFAOYSA-N
• AS-66083
• di-tert-butyl-N,N-diisopropylphosphoramidite
• D4211
• AKOS015915662
• H11363
• SCHEMBL5930
• HY-W009354
• A21062
• MFCD00153506
• Diisopropyl-phosphoramidous acid di-tert-butyl ester
• Di-tert-butyl N,N-dipropan-2-ylphosphoramidoite
• Di-tert-butyl N,N-diisopropylphosphoramidite, 95%
• di-tertbutyl diisopropyl-phosphoramidite
• DTXSID00357384
• CS-W010070
• FT-0625354
• Di-tert-butyl N,N-diisopropylphosphoramidite, technical, ~90% (GC/31P-NMR)
• GEO-03953
• SY052611
• BBL102757
• STL556563
• di-tert-butyl dipropan-2-ylphosphoramidoite
• DB-008582
• [BIS(TERT-BUTOXY)PHOSPHANYL]DIISOPROPYLAMINE
• Di-t-butylN,N-diisopropylphosphoramidite

• MDL： MFCD00153506
• Inchi： 1S/C14H32NO2P/c1-11(2)15(12(3)4)18(16-13(5,6)7)17-14(8,9)10/h11-12H,1-10H3
• InChI Key： YGFLCNPXEPDANQ-UHFFFAOYSA-N
• SMILES： P(N(C(C)C)C(C)C)(OC(C)(C)C)OC(C)(C)C

Computed Properties

• Exact Mass: 277.21700
• Monoisotopic Mass: 277.217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7
• XLogP3: 3.8

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.879 g/mL at 25 °C(lit.)
• Melting Point: 85-90 °C 0.2 mm Hg(lit.)
• Boiling Point: 85-90 °C/0.2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.444(lit.)
• Stability/Shelf Life: Moisture Sensitive
• PSA: 35.29000
• LogP: 4.96230

Di-t-butyl N,N-Diisopropylphosphoramidite Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on Di-t-butyl N,N-Diisopropylphosphoramidite

Introduction to Di-t-butyl N,N-Diisopropylphosphoramidite (CAS No. 137348-86-8)

Di-t-butyl N,N-Diisopropylphosphoramidite, with the chemical identifier CAS No. 137348-86-8, is a specialized organophosphorus compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The structure of Di-t-butyl N,N-Diisopropylphosphoramidite consists of a phosphorus atom double-bonded to two oxygen atoms, with two isopropyl groups attached to the nitrogen atoms and two tertiary butyl groups attached to the phosphorus atom. This particular arrangement imparts unique reactivity and stability, making it an invaluable tool in organic synthesis. The presence of bulky tert-butyl groups enhances the compound's solubility in non-polar solvents, facilitating its use in a wide range of reaction conditions.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for targeted cancer therapies. Among these, kinase inhibitors have emerged as a cornerstone of modern oncology due to their ability to modulate intracellular signaling pathways critical for tumor growth and survival. Di-t-butyl N,N-Diisopropylphosphoramidite plays a pivotal role in this domain by serving as a key precursor in the synthesis of potent and selective kinase inhibitors.

One of the most notable applications of Di-t-butyl N,N-Diisopropylphosphoramidite is in the preparation of ATP-competitive inhibitors. These inhibitors bind directly to the ATP-binding site of kinases, thereby blocking their activity. The compound's ability to undergo facile nucleophilic substitution reactions makes it an excellent candidate for constructing complex molecular architectures required for high binding affinity and selectivity.

Recent studies have demonstrated the utility of Di-t-butyl N,N-Diisopropylphosphoramidite in the synthesis of allosteric inhibitors, which bind to sites distinct from the ATP-binding pocket. These allosteric inhibitors offer an alternative approach to modulating kinase activity by targeting less conserved regions of the enzyme. Such strategies have shown promise in overcoming resistance mechanisms associated with ATP-competitive inhibitors.

The compound's stability under various reaction conditions further enhances its appeal in synthetic applications. For instance, it remains stable under acidic and basic conditions, allowing for its use in a broad spectrum of transformations without degradation. This stability is particularly advantageous when dealing with sensitive functional groups that might be compromised under harsh reaction conditions.

In addition to its role in kinase inhibitor synthesis, Di-t-butyl N,N-Diisopropylphosphoramidite has found applications in other areas of medicinal chemistry. It serves as a building block for constructing heterocyclic compounds, which are prevalent in many bioactive molecules. The phosphorus atom's ability to participate in various bonding interactions makes it an ideal candidate for creating diverse molecular frameworks.

The pharmaceutical industry has also explored the use of Di-t-butyl N,N-Diisopropylphosphoramidite in the development of antiviral and anti-inflammatory agents. By leveraging its reactivity, researchers have been able to synthesize novel compounds with enhanced pharmacological properties. These efforts have led to the discovery of several lead candidates that are currently undergoing further optimization and evaluation.

The synthesis of complex organic molecules often requires multi-step processes involving multiple reagents. Herein, Di-t-butyl N,N-Diisopropylphosphoramidite stands out as a versatile intermediate that can streamline synthetic routes by facilitating key transformations. Its widespread use underscores its importance as a cornerstone reagent in modern synthetic chemistry.

The growing demand for high-quality intermediates like Di-t-butyl N,N-Diisopropylphosphoramidite has prompted advancements in production methodologies aimed at improving yield and purity. Modern synthetic techniques, such as flow chemistry and continuous manufacturing processes, have been employed to enhance scalability while maintaining stringent quality control measures.

In conclusion, Di-t-butyl N,N-Diisopropylphosphoramidite (CAS No. 137348-86-8) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for synthesizing next-generation therapeutics targeting various diseases, particularly cancer and viral infections. As research continues to evolve, the utility of this compound is expected to expand further, driving innovation across multiple disciplines within the chemical sciences.